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Compound of Interest

Compound Name: Boc-Glycine-d2

Cat. No.: B3044173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

synthesis of N-(tert-Butoxycarbonyl)-glycine-2,2-d2 (Boc-Glycine-d2), a deuterated derivative

of the widely used protected amino acid, Boc-glycine. This isotopically labeled compound

serves as a valuable tool in various scientific disciplines, including peptide synthesis,

proteomics, and metabolic research, where it can be used as a tracer or an internal standard

for quantitative analysis by mass spectrometry or NMR.

Chemical Structure and Properties
Boc-Glycine-d2 is a derivative of the simplest amino acid, glycine, where the two hydrogen

atoms on the α-carbon are replaced with deuterium atoms. The amino group is protected by a

tert-butoxycarbonyl (Boc) group, which is a common protecting group in peptide synthesis due

to its stability under various reaction conditions and its ease of removal under acidic conditions.

Structure
The chemical structure of Boc-Glycine-d2 is as follows:

Caption: Chemical structure of Boc-Glycine-d2.
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A summary of the key physicochemical properties of Boc-Glycine-d2 is presented in the table

below. For comparison, the properties of its non-deuterated counterpart, Boc-Glycine, are also

included.

Property Boc-Glycine-d2 Boc-Glycine

Molecular Formula C7H11D2NO4 C7H13NO4

Molecular Weight 177.19 g/mol [1][2] 175.18 g/mol [3][4]

CAS Number 42492-65-9[1][5] 4530-20-5[2][6]

Appearance White solid/powder[1] White to off-white powder[7][8]

Melting Point 86-89 °C (lit.)[1] 86-89 °C (lit.)[3][7]

Solubility Soluble in Chloroform[3]

Soluble in ethyl acetate and

alkali solution, insoluble in

water and petroleum ether.[3]

Isotopic Purity ≥98 atom % D[1] N/A

Synthesis of Boc-Glycine-d2
The synthesis of Boc-Glycine-d2 typically involves two key steps: the deuteration of glycine at

the α-carbon, followed by the protection of the amino group with a Boc group.

Synthesis Workflow
The overall synthetic workflow can be visualized as a two-step process:
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Glycine

Step 1: α-Deuteration

Glycine-d2

Step 2: Boc Protection

Boc-Glycine-d2
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Caption: General synthesis workflow for Boc-Glycine-d2.

Experimental Protocols
The following sections detail the experimental methodologies for the synthesis of Boc-Glycine-
d2.
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Several methods exist for the deuteration of amino acids. One common approach is through

acid-catalyzed exchange in heavy water (D₂O).

Protocol: Acid-Catalyzed H/D Exchange

Dissolution: Dissolve glycine (1.0 eq) in a minimal amount of deuterium oxide (D₂O).

Acidification: Add a catalytic amount of a strong acid, such as deuterium chloride (DCl) in

D₂O or sulfuric acid-d2 (D₂SO₄).

Heating: Heat the mixture under reflux for an extended period (24-72 hours) to facilitate the

hydrogen-deuterium exchange at the α-carbon. The progress of the reaction can be

monitored by ¹H NMR spectroscopy by observing the disappearance of the α-proton signal.

Neutralization and Isolation: After the exchange is complete, cool the reaction mixture to

room temperature. Neutralize the acid with a suitable base, such as sodium carbonate or

sodium bicarbonate.

Purification: The deuterated glycine can be isolated by crystallization or by removing the

solvent under reduced pressure. The product should be washed with a small amount of cold

D₂O and dried under vacuum.

The Boc protection of the synthesized Glycine-d2 is a standard procedure in peptide chemistry.

Protocol: Boc Protection using Di-tert-butyl dicarbonate ((Boc)₂O)

Dissolution: Suspend Glycine-d2 (1.0 eq) in a mixture of a suitable organic solvent (e.g.,

dioxane, tetrahydrofuran (THF), or tert-butanol) and water.

Basification: Add a base, such as sodium hydroxide or sodium bicarbonate, to the

suspension to deprotonate the amino group and facilitate the reaction. The pH of the solution

should be maintained in the range of 9-10.

Addition of (Boc)₂O: Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.5 eq) to the reaction

mixture portion-wise while stirring vigorously. The reaction is typically carried out at room

temperature.
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Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until

the starting material (Glycine-d2) is consumed.

Work-up: Once the reaction is complete, remove the organic solvent under reduced

pressure. Dilute the aqueous residue with water and wash with a non-polar organic solvent

like hexane or ethyl acetate to remove any unreacted (Boc)₂O and by-products.

Acidification and Extraction: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with

a cold, dilute acid solution (e.g., 1 M HCl or KHSO₄). This will protonate the carboxylic acid

and precipitate the Boc-Glycine-d2. Extract the product into an organic solvent such as

ethyl acetate.

Purification and Isolation: Dry the combined organic extracts over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to yield the crude Boc-Glycine-d2. The

product can be further purified by crystallization from a suitable solvent system (e.g., ethyl

acetate/hexane).

Applications in Research and Development
Boc-Glycine-d2 is a valuable tool for researchers in several key areas:

Peptide Synthesis: It can be incorporated into peptides to introduce a stable isotopic label.

This is particularly useful for quantitative proteomics studies using mass spectrometry, where

the deuterated peptide can serve as an internal standard.

Metabolic Studies: Labeled amino acids are used to trace the metabolic fate of glycine in

biological systems.

Structural Biology: Deuterium labeling can be advantageous in NMR spectroscopy studies of

proteins and peptides, as it can simplify complex spectra and provide specific structural

information.

Drug Development: In the development of peptide-based drugs, deuteration can sometimes

alter the pharmacokinetic properties of a molecule, potentially leading to improved metabolic

stability and a longer half-life.

Conclusion
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This technical guide has provided a detailed overview of the structure, properties, and

synthesis of Boc-Glycine-d2. The provided experimental protocols offer a foundation for the

laboratory preparation of this important isotopically labeled compound. The unique properties of

Boc-Glycine-d2 make it an indispensable tool for scientists and researchers in the fields of

chemistry, biology, and pharmaceutical sciences, enabling advancements in areas ranging from

fundamental protein research to the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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